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Compound of Interest

5-Methoxytryptamine
Compound Name:
hydrochloride

Cat. No. B022431

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of 5-Methoxytryptamine hydrochloride. Adherence to these
procedures is essential for ensuring personnel safety and regulatory compliance in all
laboratory settings, including research, scientific, and drug development environments.

Essential Safety & Logistical Information

5-Methoxytryptamine hydrochloride is a tryptamine derivative that requires careful handling
due to its potential health hazards. It is considered a hazardous substance and is harmful if
swallowed.[1][2] The primary routes of exposure are ingestion and inhalation of the crystalline
powder.[1] Care must be taken to avoid dust formation, as fine dust can form explosive
mixtures with air.[1]

Proper personal protective equipment (PPE) is mandatory to prevent skin and eye contact, as
well as respiratory exposure.[1][3] The substance should be used in a well-ventilated area,
preferably within a chemical fume hood.[4] All waste materials must be treated as hazardous
and disposed of in accordance with local, state, and federal regulations.[1][2]

Quantitative Data Summary
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The following table summarizes the available quantitative data for 5-Methoxytryptamine and its
hydrochloride salt. It is important to note that toxicological data is not fully comprehensive, and
the substance should be handled with care as if it were potentially more hazardous than the
available data suggests.

Property Value Source
Chemical Formula C11H15CIN20 [5]
Molecular Weight 226.7 g/mol [5]
Appearance Crystalline powder [1]
Melting Point 121-123 °C [6][7]

Soluble in water, DMF (30
mg/ml), DMSO (30 mg/ml),

Solubility g/mi) ( g/mi) [1][5]
Ethanol (10 mg/ml), PBS (pH

7.2) (10 mg/ml)

o Harmful if swallowed (Category
Acute Toxicity (Oral) 2 [2][4]

) 176 mg/kg (for 5-
LD50 (Intraperitoneal, Mouse) ) [6]
Methoxytryptamine free base)

Permissible Exposure Limits

Not established [8]
(PEL)

Detailed Operational Plan: Handling 5-
Methoxytryptamine Hydrochloride

This step-by-step protocol is designed to minimize exposure and ensure the safe handling of 5-
Methoxytryptamine hydrochloride in a laboratory setting.

1. Preparation and Engineering Controls:
e Ensure a calibrated chemical fume hood is operational.

» Verify that an eyewash station and safety shower are accessible and unobstructed.[9]
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Designate a specific area within the fume hood for handling the compound.

Assemble all necessary equipment (spatulas, weigh boats, containers) within the designated
area before handling the chemical.

. Personal Protective Equipment (PPE) Donning:

Gloves: Weatr nitrile or neoprene gloves. Always inspect gloves for any signs of degradation
or punctures before use.

Eye Protection: Chemical safety goggles are required. A face shield should be worn if there
is a risk of splashing.[3]

Lab Coat: A buttoned lab coat is mandatory. For larger quantities (over 1 kg), a disposable
coverall of low permeability is recommended.[1]

Respiratory Protection: For weighing and handling of the powder, a NIOSH-approved N95
dust respirator is required to prevent inhalation.[10]

. Weighing and Handling Procedure:

Perform all manipulations of the solid compound within the chemical fume hood to minimize
inhalation risk.

Use a spatula to carefully transfer the powder to a weigh boat. Avoid any actions that could
generate dust.

If creating a solution, add the solvent to the powder slowly to avoid splashing.

Keep the container of 5-Methoxytryptamine hydrochloride tightly sealed when not in use.
. Post-Handling and Decontamination:

Thoroughly clean the work area with an appropriate solvent and wipe it down.

Dispose of all contaminated disposable materials (weigh boats, pipette tips, etc.) in the
designated hazardous waste container.
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 Remove PPE in the correct order (gloves first), avoiding contact with the outside of the
contaminated items.

e Wash hands thoroughly with soap and water after removing PPE.

Detailed Disposal Plan

All waste containing 5-Methoxytryptamine hydrochloride must be treated as hazardous
chemical waste. Do not dispose of this chemical down the drain or in regular trash.

1. Waste Segregation and Collection:

» Solid Waste: Collect all contaminated solid waste, including unused compound,
contaminated PPE (gloves, masks), and cleaning materials, in a designated, leak-proof, and
clearly labeled hazardous waste container.

 Liquid Waste: Collect any solutions containing 5-Methoxytryptamine hydrochloride in a
separate, compatible, and clearly labeled hazardous waste container. Do not mix with other
incompatible waste streams.

2. Waste Container Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name "5-
Methoxytryptamine hydrochloride,” and the approximate concentration and quantity.

¢ |Include the date when the waste was first added to the container.
3. Storage of Hazardous Waste:

o Store hazardous waste containers in a designated satellite accumulation area that is secure
and away from general laboratory traffic.

o Ensure containers are kept closed at all times except when adding waste.

e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents.[2]

4. Final Disposal Procedure:
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» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Follow all institutional and regulatory procedures for waste manifest and handover.

o Waste will be transported by a licensed hazardous waste disposal company for appropriate
treatment, likely incineration at a permitted facility.

Safe Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of 5-Methoxytryptamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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